Cas no 77232-37-2 (Pyrimidine,2-[4-(bromomethyl)phenyl]-)

Pyrimidine,2-[4-(bromomethyl)phenyl]- structure
77232-37-2 structure
Product Name:Pyrimidine,2-[4-(bromomethyl)phenyl]-
CAS No:77232-37-2
MF:C11H9BrN2
MW:249.106561422348
CID:549212
PubChem ID:12703721
Update Time:2025-04-19

Pyrimidine,2-[4-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2-[4-(bromomethyl)phenyl]-
    • Pyrimidine, 2-[4-(bromomethyl)phenyl]- (9CI)
    • 2-[4-(bromomethyl)phenyl]Pyrimidine
    • 77232-37-2
    • 2-(4-(bromomethyl)phenyl)pyrimidine
    • SCHEMBL2560488
    • Inchi: 1S/C11H9BrN2/c12-8-9-2-4-10(5-3-9)11-13-6-1-7-14-11/h1-7H,8H2
    • InChI Key: SGNPBHMIAXJOQL-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(C2N=CC=CN=2)=CC=1

Computed Properties

  • Exact Mass: 247.99497
  • Monoisotopic Mass: 247.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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